Cas no 72637-22-0 (1-Propanone,2-methyl-1-(2-naphthalenyl)-3-(1-piperidinyl)-, hydrochloride (1:1))

72637-22-0 structure
Product name:1-Propanone,2-methyl-1-(2-naphthalenyl)-3-(1-piperidinyl)-, hydrochloride (1:1)
1-Propanone,2-methyl-1-(2-naphthalenyl)-3-(1-piperidinyl)-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanone,2-methyl-1-(2-naphthalenyl)-3-(1-piperidinyl)-, hydrochloride (1:1)
- 2-methyl-1-(2-naphthyl)-3-piperidinopropan-1-one hydrochloride
- 2-methyl-1-naphthalen-2-yl-3-piperidin-1-ylpropan-1-one,hydrochloride
- 2-methyl-1-(naphthalen-2-yl)-3-(piperidin-1-yl)propan-1-one hydrochloride (1:1)
- KZ 111
- EINECS 276-746-8
- 2-Methyl-3-piperidino-beta-propionaphthone
- KZ-111
- NS00064187
- 2-Methyl-1-(naphthalen-2-yl)-3-(piperidin-1-yl)propan-1-one--hydrogen chloride (1/1)
- DTXSID60993484
- 72637-22-0
-
- Inchi: InChI=1S/C19H23NO.ClH/c1-15(14-20-11-5-2-6-12-20)19(21)18-10-9-16-7-3-4-8-17(16)13-18;/h3-4,7-10,13,15H,2,5-6,11-12,14H2,1H3;1H
- InChI Key: UFGYYQGRGRHAJE-UHFFFAOYSA-N
- SMILES: CC(CN1CCCCC1)C(=O)C2=CC3=CC=CC=C3C=C2.Cl
Computed Properties
- Exact Mass: 317.15482
- Monoisotopic Mass: 317.155
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 348
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 20.3Ų
- Surface Charge: 0
Experimental Properties
- Boiling Point: 443.3°C at 760 mmHg
- Flash Point: 169.3°C
- PSA: 20.31
1-Propanone,2-methyl-1-(2-naphthalenyl)-3-(1-piperidinyl)-, hydrochloride (1:1) Related Literature
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Abril C. Castro,Thomas Johnson,Jesus M. Ugalde,Yan-bo Wu,José M. Mercero,Thomas Heine,Kelling J. Donald Phys. Chem. Chem. Phys., 2012,14, 14764-14768
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2. Carambola-shaped LiFePO4/C nanocomposites: directing synthesis and enhanced Li storage properties†Xueliang Li,Hongchang Jin,Shuai Liu,Sen Xin,Yu Meng,Jiejie Chen J. Mater. Chem. A, 2015,3, 116-120
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Veronica Bonuccelli,Tiziana Funaioli,Piero Leoni,Lorella Marchetti,Stefano Zacchini Dalton Trans., 2013,42, 16898-16908
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Xueyan Wu,Jixi Guo,Yangjian Quan,Wei Jia,Dianzeng Jia,Yi Chen,Zuowei Xie J. Mater. Chem. C, 2018,6, 4140-4149
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Katharina Hunger,Laura Buschhaus,Nadine Schmeling,Claudia Staudt,Anna Pfeifer,Karl Kleinermanns Phys. Chem. Chem. Phys., 2012,14, 4538-4547
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